Cas no 22277-09-4 (4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine)

4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine structure
22277-09-4 structure
Product Name:4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
CAS No:22277-09-4
MF:C7H5Cl2N3
MW:202.040698766708
CID:1109295
PubChem ID:21818166
Update Time:2025-04-20

4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dichloro-2-methyl-7H-Pyrrolo[2,3-d]pyrimidine
    • DTXSID90618411
    • DB-411904
    • 22277-09-4
    • Inchi: 1S/C7H5Cl2N3/c1-3-10-6(9)4-2-5(8)12-7(4)11-3/h2H,1H3,(H,10,11,12)
    • InChI Key: ZZKIZGWQTSEPHH-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(N=C(C)N=C2N1)Cl

Computed Properties

  • Exact Mass: 200.9860526g/mol
  • Monoisotopic Mass: 200.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 41.6Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk